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Cat. No.: B079721 Get Quote

An In-depth Technical Guide to 2-(3,5-Dimethyladamantan-1-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adamantane and its derivatives have emerged as a significant class of compounds in

medicinal chemistry and materials science. Their unique rigid, cage-like structure and lipophilic

nature make them valuable moieties for designing molecules with enhanced pharmacokinetic

and pharmacodynamic properties.[1] This guide focuses on a specific derivative, 2-(3,5-
Dimethyladamantan-1-yl)acetic acid, providing a comprehensive overview of its chemical

identity, synthesis, and analytical characterization, tailored for professionals in research and

drug development. This compound, with its structural similarities to established neuroactive

agents, represents a promising scaffold for the development of new therapeutics.

Chemical Identity and Physicochemical Properties
The foundational step in any scientific investigation of a chemical compound is its

unambiguous identification. 2-(3,5-Dimethyladamantan-1-yl)acetic acid is registered under

the CAS number 14202-14-3.[2] Its molecular structure consists of a dimethyl-substituted

adamantane cage linked to an acetic acid group at a bridgehead carbon.
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A summary of the key physicochemical properties of 2-(3,5-Dimethyladamantan-1-yl)acetic
acid is presented in the table below. These parameters are crucial for its handling, formulation,

and application in experimental settings.

Property Value Source

CAS Number 14202-14-3 [2][3]

IUPAC Name
2-(3,5-dimethyl-1-

adamantyl)acetic acid
[2]

Molecular Formula C₁₄H₂₂O₂ [3]

Molecular Weight 222.32 g/mol [2][3]

Melting Point 110-115°C [3]

Boiling Point 339.2 ± 10.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Physical Form Powder [4]

Solubility Slightly soluble in water [4]

Synthesis of 2-(3,5-Dimethyladamantan-1-yl)acetic
Acid
While a specific, detailed protocol for the synthesis of 2-(3,5-Dimethyladamantan-1-yl)acetic
acid is not readily available in published literature, a plausible and efficient synthetic route can

be devised based on established adamantane chemistry. The most logical approach involves a

two-step process starting from the commercially available 1,3-dimethyladamantane:

Carboxylation of 1,3-Dimethyladamantane: Introduction of a carboxylic acid group at a

bridgehead position.

Homologation: Extension of the carbon chain by one methylene group to yield the final acetic

acid derivative.
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The following diagram illustrates the proposed synthetic workflow.
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Step 1: Carboxylation

Step 2: Arndt-Eistert Homologation

1,3-Dimethyladamantane

1-Carboxy-3,5-dimethyladamantane

Formic acid, H₂SO₄

1-Carboxy-3,5-dimethyladamantane

Acyl Chloride Intermediate

SOCl₂

Diazoketone Intermediate

CH₂N₂

2-(3,5-Dimethyladamantan-1-yl)acetic acid

Ag₂O, H₂O (Wolff Rearrangement)
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Synthesis Output Purification

Characterization

Final Product

Crude Product Recrystallization / Column Chromatography

NMR (¹H, ¹³C)

FTIR

Mass Spectrometry

HPLC (Purity)

Pure 2-(3,5-Dimethyladamantan-1-yl)acetic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

